Cas no 1017397-88-4 (5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile)

• Product Name: 5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile
• CAS No: 1017397-88-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5185600
• PubChem ID: 24275600
• Update Time: 2025-06-14

5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile
• Z1209395035
• 3-Pyrrolidinecarbonitrile, 5-oxo-1-(2-phenylethyl)-
• 5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile

• Inchi： 1S/C13H14N2O/c14-9-12-8-13(16)15(10-12)7-6-11-4-2-1-3-5-11/h1-5,12H,6-8,10H2
• InChI Key： PDXNNWUSGDLDIQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)CN1CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1

Additional information on 5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile

Comprehensive Overview of 5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile (CAS No. 1017397-88-4)

5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile, with the CAS number 1017397-88-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the pyrrolidine family, characterized by its unique structural features, including a carbonitrile group and a phenylethyl substituent. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in 5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter activity. Recent studies highlight its relevance in designing neuromodulators and enzyme inhibitors, aligning with the rising demand for novel treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of green chemistry, CAS 1017397-88-4 has been investigated for its compatibility with sustainable synthesis methods. With the pharmaceutical industry prioritizing eco-friendly processes, this compound's adaptability to catalytic reactions and solvent-free conditions positions it as a candidate for reducing environmental impact. This aligns with the broader trend of sustainable drug manufacturing, a topic frequently searched by professionals and academics.

Another area of exploration for 5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile is its potential in peptide mimetics. As peptide-based therapies gain traction for their high specificity and low toxicity, this compound's pyrrolidine scaffold offers a versatile platform for mimicking peptide structures. This application is particularly relevant in oncology and immunology, where researchers seek alternatives to traditional small-molecule drugs.

The compound's physicochemical properties, such as solubility and stability, have also been scrutinized to optimize its use in formulation development. These studies address common queries from formulation scientists about excipient compatibility and drug delivery systems. Furthermore, its crystallinity and polymorphism are under investigation to ensure reproducibility in large-scale production—a critical factor for regulatory compliance.

From a commercial perspective, CAS 1017397-88-4 is listed in catalogs of specialty chemical suppliers, often under categories like pharmaceutical intermediates or research chemicals. Its pricing and availability are influenced by the demand for custom synthesis services, reflecting the broader market dynamics of high-value fine chemicals. Analysts note its niche but growing presence in contracts for preclinical research materials.

In summary, 5-Oxo-1-(2-phenylethyl)pyrrolidine-3-carbonitrile (CAS No. 1017397-88-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from CNS drug candidates to sustainable synthesis—make it a compound of enduring relevance. As research continues to uncover its potential, this molecule is poised to remain a topic of interest across academic publications, patent filings, and industry discussions.